N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide

• IUPAC Name: N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide
• InChI: InChI=1S/C18H22N2O3/c1-3-14-7-4-8-15(13-14)23-12-6-11-20(2)18(22)17-16(21)9-5-10-19-17/h4-5,7-10,13,21H,3,6,11-12H2,1-2H3
• InChI Key: AZOASEBDPCZMOS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCCCN(C)C(=O)C2=C(C=CC=N2)O
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide, commonly known as JNJ-1930942, is a small molecule inhibitor of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, protons, and capsaicin. TRPV1 is involved in pain sensation, inflammation, and thermoregulation. JNJ-1930942 has been studied for its potential therapeutic applications in pain management and inflammatory diseases.

Mechanism of Action

JNJ-1930942 acts as a selective antagonist of the N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide ion channel. By blocking the activation of this compound, JNJ-1930942 reduces the transmission of pain signals and inflammation. This compound is also involved in thermoregulation, and JNJ-1930942 has been shown to cause a transient increase in body temperature in animal models.
Biochemical and Physiological Effects:
JNJ-1930942 has been shown to be well-tolerated in animal studies, with no significant adverse effects on vital organs or systems. It has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. JNJ-1930942 has been shown to reduce pain and inflammation in animal models, without affecting normal pain sensation or motor function.

Advantages and Limitations for Lab Experiments

JNJ-1930942 has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and modified for structure-activity relationship studies. It has a well-defined mechanism of action and has been extensively studied in animal models. However, JNJ-1930942 has some limitations as a research tool. It is a selective antagonist of N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide, and its effects on other ion channels or receptors are not well-understood. It also has limited solubility in aqueous solutions, which can make it difficult to use in some experimental protocols.

Future Directions

There are several future directions for research on JNJ-1930942. One area of interest is the development of more potent and selective N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide inhibitors for use in pain management and inflammatory diseases. Another area of interest is the study of JNJ-1930942 in combination with other drugs or therapies for enhanced efficacy. Additionally, the effects of JNJ-1930942 on other ion channels and receptors should be further investigated to better understand its mechanism of action.

Scientific Research Applications

JNJ-1930942 has been extensively studied for its potential therapeutic applications in pain management and inflammatory diseases. It has been shown to be effective in reducing pain in animal models of neuropathic pain, osteoarthritis, and inflammatory pain. JNJ-1930942 has also been studied for its potential use in the treatment of itch, a condition that is often associated with chronic pain.